5,5'-(Decane-1,10-diylbis(oxy))bis(5-oxopentanoic acid)

Specification

• Molecular Formula: C20H34O8
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 5-[10-(4-carboxybutanoyloxy)decoxy]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C20H34O8/c21-17(22)11-9-13-19(25)27-15-7-5-3-1-2-4-6-8-16-28-20(26)14-10-12-18(23)24/h1-16H2,(H,21,22)(H,23,24)
• Standard InChI Key: FIMNJGUDSYGFOD-UHFFFAOYSA-N
• SMILES: C(CCCCCOC(=O)CCCC(=O)O)CCCCOC(=O)CCCC(=O)O
• Canonical SMILES: C(CCCCCOC(=O)CCCC(=O)O)CCCCOC(=O)CCCC(=O)O

Introduction

5,5'-(Decane-1,10-diylbis(oxy))bis(5-oxopentanoic acid) is a chemical compound with the CAS number 2901109-62-2. It is characterized by its molecular formula C20H34O8 and a molecular weight of 402.48 g/mol. This compound is primarily used in research and industrial applications, not for direct use in food, pharmaceuticals, or clinical diagnostics.

Chemical Data Table

Property	Value
CAS Number	2901109-62-2
Molecular Formula	C20H34O8
Molecular Weight	402.48 g/mol
Purity	Up to 98%
Signal Word	Warning

Safety and Handling

The safety data for this compound indicates a signal word of "Warning," with hazard statements including H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary statements include P261 (avoid breathing dust), P264 (wash thoroughly after handling), and others related to protective equipment and emergency procedures.

Precautionary Statements

• P261: Avoid breathing dust.

• P264: Wash thoroughly after handling.

• P270: Do not eat, drink or smoke when using this product.

• P271: Use only outdoors or in a well-ventilated area.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P330: Rinse mouth.

• P332+P313: IF SKIN irritation occurs: Get medical advice/attention.

• P337+P313: IF eye irritation persists: Get medical advice/attention.

• P362: Take off contaminated clothing and wash before reuse.

• P403+P233: Store in a well-ventilated place. Keep container tightly closed.

• P405: Store locked up.

• P501: Dispose of contents/container to an approved waste disposal plant.

Applications and Research

While specific applications of 5,5'-(Decane-1,10-diylbis(oxy))bis(5-oxopentanoic acid) are not widely documented, compounds with similar structures are often used in polymer synthesis, pharmaceutical intermediates, or as building blocks in organic chemistry. The high purity available (up to 98%) suggests it is used in precise chemical reactions where purity is crucial.